(4-Nitrophenyl) 3,6-dichloropyridine-2-carboxylate

• IUPAC Name: (4-nitrophenyl) 3,6-dichloropyridine-2-carboxylate
• InChI: InChI=1S/C12H6Cl2N2O4/c13-9-5-6-10(14)15-11(9)12(17)20-8-3-1-7(2-4-8)16(18)19/h1-6H
• InChI Key: FYSOULUFWLZSSP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1[N+](=O)[O-])OC(=O)C2=C(C=CC(=N2)Cl)Cl
• Molecular Formula: C12H6Cl2N2O4
• Molecular Weight: 313.09 g/mol

Description

(4-Nitrophenyl) 3,6-dichloropyridine-2-carboxylate is a chemical compound that has been widely used in scientific research. It is a derivative of pyridine, which is a heterocyclic compound that is commonly found in many natural products. This compound is of particular interest to scientists due to its unique chemical properties and potential applications in various fields.

Mechanism of Action

The mechanism of action of (4-Nitrophenyl) 3,6-dichloropyridine-2-carboxylate involves the inhibition of target enzymes by binding to their active sites. This results in the disruption of the normal function of these enzymes, leading to various cellular effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of (4-Nitrophenyl) 3,6-dichloropyridine-2-carboxylate depend on the specific enzyme that it targets. For example, it has been found to inhibit the activity of protein kinases, which are involved in the regulation of cell growth and division. This suggests that this compound may have potential as an anti-cancer agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (4-Nitrophenyl) 3,6-dichloropyridine-2-carboxylate in lab experiments is its high potency and selectivity for certain enzymes. This makes it a useful tool for studying the function of these enzymes and their role in various biological processes. However, one limitation of this compound is its potential toxicity, which can affect the accuracy of experimental results.

Future Directions

There are several future directions for the use of (4-Nitrophenyl) 3,6-dichloropyridine-2-carboxylate in scientific research. One potential application is in the development of new drugs for the treatment of various diseases, such as cancer and inflammatory disorders. Another area of research is the identification of new target enzymes that can be inhibited by this compound, which could lead to the discovery of new biological pathways and therapeutic targets.
In conclusion, (4-Nitrophenyl) 3,6-dichloropyridine-2-carboxylate is a valuable compound for scientific research due to its unique chemical properties and potential applications in various fields. Its mechanism of action involves the inhibition of target enzymes, leading to various biochemical and physiological effects. While it has advantages and limitations for lab experiments, there are many future directions for its use in drug discovery and other areas of research.

Synthesis Methods

The synthesis of (4-Nitrophenyl) 3,6-dichloropyridine-2-carboxylate involves several steps. The first step is the preparation of 4-nitrophenylhydrazine, which is then reacted with 3,6-dichloropyridine-2-carboxylic acid to form the desired product. The reaction is typically carried out under reflux with the use of a suitable solvent, such as ethanol or methanol.

Scientific Research Applications

(4-Nitrophenyl) 3,6-dichloropyridine-2-carboxylate has been used in various scientific research applications, including drug discovery, chemical biology, and medicinal chemistry. It has been found to have potential as an inhibitor of various enzymes, including kinases and proteases, which are involved in many biological processes.